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An In-Depth Technical Guide to Flephedrone (4-FMC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Flephedrone, also known as 4-fluoromethcathinone (4-FMC), is a synthetic stimulant of the
cathinone class.[1] It emerged as a designer drug in the late 2000s, sold online as a "legal
high" or "research chemical".[1][2] This document provides a comprehensive technical
overview of 4-FMC, consolidating available data on its chemical structure, physicochemical
properties, synthesis, pharmacology, and metabolism. The information is intended for
researchers, scientists, and drug development professionals to support further investigation
into this compound.

Chemical Structure and Physicochemical Properties

4-FMC is a ring-substituted analogue of methcathinone.[3] The presence of a chiral center at
the a-carbon results in two enantiomers, (S)-4-FMC and (R)-4-FMC; however, it is most
commonly available as a racemic mixture.[4]

Table 1: Chemical and Physical Properties of Flephedrone (4-FMC)
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Property Value Source

(RS)-1-(4-Fluorophenyl)-2-
IUPAC Name _ [4][5]
(methylamino)propan-1-one

Synonyms Flephedrone, 4-FMC [5]

Chemical Formula C1o0H12FNO [1]

Molecular Weight 181.21 g/mol [1]

CAS Number 7589-35-7 [5]
White powder (hydrochloride

Appearance [5]
salt)

] ] 220-222 °C (hydrochloride
Melting Point [4]
salt)

Water-soluble (hydrochloride

Solubility salt) [4]
UVmax 253.6 nm [5]
Synthesis

The first published synthesis of 4-FMC was in 1952.[4][6] The primary method involves the a-
bromination of a propiophenone precursor, followed by a reaction with N-methylamine.[4]
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Synthesis of Flephedrone (4-FMC)
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Proposed Metabolic Pathways of 4-FMC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Flephedrone - Wikipedia [en.wikipedia.org]

2. Synthetic cathinones drug profile | www.euda.europa.eu [euda.europa.eu]

3. 4-Fluoromethcathinone - Expert Committee on Drug Dependence Information Repository
[ecddrepository.org]

4. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]

5. swgdrug.org [swgdrug.org]

6. LJMU Research Online [researchonline.ljmu.ac.uk]

To cite this document: BenchChem. [Flephedrone (4-FMC) chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b607461#flephedrone-4-fmc-chemical-structure-and-
properties]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b607461?utm_src=pdf-body-img
https://www.benchchem.com/product/b607461?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Flephedrone
https://www.euda.europa.eu/publications/drug-profiles/synthetic-cathinones_en
https://ecddrepository.org/en/4-fluoromethcathinone
https://ecddrepository.org/en/4-fluoromethcathinone
https://researchonline.ljmu.ac.uk/id/eprint/7401/7/Review_Report_Agenda_item_4.16_Expert_Committee_on_Drug_Dependence_Thirty%E2%80%90sixth_Meeting_Geneva_16%E2%80%9020_June%202014_World_Health_Organization.pdf
https://swgdrug.org/Monographs/4-Fluoromethcathinone.pdf
https://researchonline.ljmu.ac.uk/id/eprint/7401/
https://www.benchchem.com/product/b607461#flephedrone-4-fmc-chemical-structure-and-properties
https://www.benchchem.com/product/b607461#flephedrone-4-fmc-chemical-structure-and-properties
https://www.benchchem.com/product/b607461#flephedrone-4-fmc-chemical-structure-and-properties
https://www.benchchem.com/product/b607461#flephedrone-4-fmc-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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